Cas no 2228158-81-2 (tert-butyl 2-(3-aminoprop-1-en-2-yl)morpholine-4-carboxylate)

• Product Name: tert-butyl 2-(3-aminoprop-1-en-2-yl)morpholine-4-carboxylate
• CAS No: 2228158-81-2
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 6378929
• PubChem ID: 165757884
• Update Time: 2025-06-29

tert-butyl 2-(3-aminoprop-1-en-2-yl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-aminoprop-1-en-2-yl)morpholine-4-carboxylate
• EN300-1880188
• 2228158-81-2

• Inchi： 1S/C12H22N2O3/c1-9(7-13)10-8-14(5-6-16-10)11(15)17-12(2,3)4/h10H,1,5-8,13H2,2-4H3
• InChI Key： HGTKIZCAAOLIFH-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1C(=C)CN

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl 2-(3-aminoprop-1-en-2-yl)morpholine-4-carboxylate

Research Brief on tert-Butyl 2-(3-aminoprop-1-en-2-yl)morpholine-4-carboxylate (CAS: 2228158-81-2)

The compound tert-butyl 2-(3-aminoprop-1-en-2-yl)morpholine-4-carboxylate (CAS: 2228158-81-2) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in pharmaceutical research.

Recent studies have highlighted the role of tert-butyl 2-(3-aminoprop-1-en-2-yl)morpholine-4-carboxylate as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features, including the morpholine ring and the tert-butyl carbamate group, make it a valuable scaffold for the development of novel therapeutic agents. Researchers have explored its utility in the synthesis of kinase inhibitors, antimicrobial agents, and modulators of protein-protein interactions.

One of the key advancements in the study of this compound is its application in the development of targeted therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of selective kinase inhibitors, which show promise in treating cancers and inflammatory diseases. The study reported a high yield and purity of the final products, underscoring the compound's reliability as a building block in complex synthetic pathways.

In addition to its synthetic utility, tert-butyl 2-(3-aminoprop-1-en-2-yl)morpholine-4-carboxylate has been investigated for its intrinsic biological activity. Preliminary in vitro studies suggest that it may exhibit moderate antimicrobial activity against certain Gram-positive bacteria, though further research is needed to elucidate its mechanism of action and potential therapeutic applications.

The compound's stability and solubility profile have also been subjects of recent research. A 2022 study in Organic Process Research & Development explored its physicochemical properties, revealing favorable solubility in common organic solvents and stability under a range of conditions. These characteristics enhance its suitability for large-scale pharmaceutical production.

Looking ahead, researchers are focusing on optimizing the synthesis of tert-butyl 2-(3-aminoprop-1-en-2-yl)morpholine-4-carboxylate to improve yield and reduce production costs. Additionally, ongoing studies aim to expand its applications in drug discovery, particularly in the design of next-generation small-molecule therapeutics. The compound's potential in addressing unmet medical needs makes it a promising candidate for future research and development efforts.